N-[(1S,2S)-2-Methyl-2-{[5-(trifluoromethyl)pyrazin-2-yl]amino}cyclopentyl]-3-(2H-1,2,3-triazol-2-yl)pyridine-2-carboxamide

• Molecular Formula: C19H19F3N8O
• Molecular Weight: 432.4 g/mol
• IUPAC Name: N-[(1S,2S)-2-methyl-2-[[5-(trifluoromethyl)pyrazin-2-yl]amino]cyclopentyl]-3-(triazol-2-yl)pyridine-2-carboxamide
• InChI: InChI=1S/C19H19F3N8O/c1-18(29-15-11-24-14(10-25-15)19(20,21)22)6-2-5-13(18)28-17(31)16-12(4-3-7-23-16)30-26-8-9-27-30/h3-4,7-11,13H,2,5-6H2,1H3,(H,25,29)(H,28,31)/t13-,18-/m0/s1
• InChI Key: UNZFNWZMBMDMAR-UGSOOPFHSA-N
• Isomeric SMILES: C[C@@]1(CCC[C@@H]1NC(=O)C2=C(C=CC=N2)N3N=CC=N3)NC4=NC=C(N=C4)C(F)(F)F
• Canonical SMILES: CC1(CCCC1NC(=O)C2=C(C=CC=N2)N3N=CC=N3)NC4=NC=C(N=C4)C(F)(F)F

Description

CVN45502 is a selective hypocretin (orexin) receptor 1 antagonist. It has shown significant potential in reducing food intake and body weight in mouse models of obesity . The compound’s chemical formula is C19H19F3N8O, and it has a molar mass of 432.411 g·mol−1 .

Preparation Methods

The preparation of CVN45502 involves synthetic organic chemistry techniques. Specific reaction conditions and industrial production methods are detailed in patents and scientific literature, which describe the preparation of pharmaceutically acceptable salts and crystalline forms of the compound .

Chemical Reactions Analysis

CVN45502 undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form different oxidation states.

Reduction: Reduction reactions can modify the functional groups within the molecule.

Substitution: Substitution reactions, particularly involving the trifluoromethyl group, can lead to the formation of various derivatives.

Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

CVN45502 has several scientific research applications, including:

Chemistry: Used as a model compound to study selective receptor antagonism.

Biology: Investigated for its effects on hypocretin (orexin) receptors and related pathways.

Medicine: Explored as a potential therapeutic agent for obesity due to its ability to reduce food intake and body weight.

Industry: Potential applications in the development of weight management drugs.

Mechanism of Action

CVN45502 exerts its effects by selectively antagonizing hypocretin (orexin) receptor 1. This receptor is involved in regulating appetite and energy balance. By blocking this receptor, CVN45502 reduces the signaling that promotes food intake, leading to decreased body weight in animal models .

Comparison with Similar Compounds

CVN45502 is unique due to its selective antagonism of hypocretin (orexin) receptor 1. Similar compounds include other orexin receptor antagonists, such as:

Suvorexant: A dual orexin receptor antagonist used for the treatment of insomnia.

Lemborexant: Another dual orexin receptor antagonist used for insomnia.

Compared to these compounds, CVN45502 is specifically targeted towards weight management and obesity treatment, highlighting its uniqueness in the field of metabolic research .